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Compound of Interest

Compound Name: JNJ-49095397

Cat. No.: B8601818 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

JNJ-49095397 based on general knowledge of potent kinase inhibitors. A specific Safety Data

Sheet (SDS) for JNJ-49095397 was not publicly available at the time of this writing. Therefore,

these guidelines should be supplemented with a compound-specific risk assessment and the

official SDS once obtained.

JNJ-49095397 is a potent p38 MAPK inhibitor. As with many kinase inhibitors, it should be

handled with care due to its potential biological activity and the possibility of off-target effects.

[1][2][3] The following information provides a procedural framework for the safe handling, use,

and disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to minimize exposure when handling JNJ-
49095397. The following table summarizes the recommended PPE for various laboratory

activities involving this compound.
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Activity
Recommended Personal Protective
Equipment

Receiving and Unpacking - Laboratory coat- Safety glasses- Nitrile gloves

Weighing and Aliquoting (Dry Powder)

- Laboratory coat or disposable gown- Chemical

splash goggles or safety glasses with side

shields- Double nitrile gloves- Use of a chemical

fume hood or ventilated balance enclosure is

highly recommended.

Solution Preparation and Handling

- Laboratory coat or disposable gown- Chemical

splash goggles- Double nitrile gloves- Work

within a chemical fume hood.

Cell Culture and In Vitro Assays
- Laboratory coat- Safety glasses- Nitrile gloves-

Work within a biological safety cabinet (BSC).

Spill Cleanup

- Disposable gown- Chemical splash goggles-

Double nitrile gloves- Respiratory protection

may be required depending on the size and

nature of the spill.

Waste Disposal - Laboratory coat- Safety glasses- Nitrile gloves

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.

Follow the supplier's specific storage temperature recommendations.

Handling:

Engineering Controls: Whenever possible, handle JNJ-49095397 in a chemical fume hood,

especially when working with the solid form to avoid inhalation of dust particles. For sterile
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applications, a biological safety cabinet should be used.

Administrative Controls: Develop a standard operating procedure (SOP) for the handling of

this compound. Ensure all personnel are trained on the SOP and the potential hazards.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, use absorbent pads to contain the material.

Clean: Decontaminate the area using an appropriate cleaning agent.

Dispose: Collect all contaminated materials in a sealed container for hazardous waste

disposal.

Disposal:

All waste materials, including empty containers, contaminated PPE, and unused compound,

should be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of a potent research

compound like JNJ-49095397.
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Safe Handling Workflow for JNJ-49095397
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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